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For Researchers, Scientists, and Drug Development Professionals

Astatine-211 (²¹¹At) is a radionuclide of significant interest for Targeted Alpha Therapy (TAT)

due to its potent, short-range alpha particle emissions, which can deliver highly localized and

cytotoxic radiation doses to cancer cells.[1] Its physical and chemical properties are often

considered ideal for precision oncology.[2] This guide provides an in-depth overview of the

alpha emission properties of Astatine-211, its decay characteristics, and the experimental

methodologies used for its characterization.

Core Decay Characteristics of Astatine-211
Astatine-211 has a half-life of 7.214 hours and undergoes decay via a branched pathway,

ensuring that for every decay of a ²¹¹At atom, exactly one alpha particle is emitted.[3][4] This

simple decay scheme is a significant advantage, preventing unpredictable dose localization

from detached radioactive daughter nuclides that can occur with other alpha-emitters like

Actinium-225 or Radium-223.[5][6]

The decay proceeds through two primary branches:

Alpha (α) Decay (41.8% abundance): Astatine-211 decays directly to Bismuth-207 (²⁰⁷Bi)

through the emission of an alpha particle with an energy of approximately 5.87 MeV.[4][7]

The resulting ²⁰⁷Bi is a quasi-stable isotope with a very long half-life of 31.6 years.[3]
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Electron Capture (EC) (58.2% abundance): Astatine-211 captures an orbital electron,

transforming into Polonium-211 (²¹¹Po).[3][4][8] This process is accompanied by the emission

of characteristic Polonium K X-rays in the 77-92 keV energy range, which are suitable for

quantitative measurement and in vivo imaging using Single Photon Emission Computed

Tomography (SPECT).[3][9][10] The ²¹¹Po daughter nuclide is highly unstable, with a half-life

of only 516 milliseconds, and it immediately decays by emitting a higher-energy alpha

particle (~7.45 MeV) to form the stable Lead-207 (²⁰⁷Pb).[3][4]

The cumulative result of these pathways is a 100% alpha emission for each ²¹¹At decay.[4][9]

Quantitative Data Summary
The key nuclear decay properties of Astatine-211 are summarized in the table below for easy

reference.
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Property Value

Half-life (t½) 7.214 hours[3][4]

Primary Decay Modes Alpha (α) Decay, Electron Capture (EC)[3][9]

Branch 1: Alpha Decay

Branching Ratio 41.8%[3][8][11]

Alpha Energy 5.87 MeV - 5.98 MeV[4][8][12]

Daughter Nuclide ²⁰⁷Bi (Bismuth-207)[4]

Daughter Half-life 31.6 years[3]

Branch 2: Electron Capture

Branching Ratio 58.2%[3][8][11]

Intermediate Nuclide ²¹¹Po (Polonium-211)[4]

Intermediate Half-life 516 milliseconds[3][4]

Subsequent Decay Alpha (α) Decay[4]

Alpha Energy (from ²¹¹Po) 7.45 MeV - 7.59 MeV[4][7][12]

Final Daughter Nuclide ²⁰⁷Pb (Lead-207, stable)[4]

Associated Emissions

Photon Emissions
77-92 keV Polonium K X-rays (from EC branch)

[3][9]

Average Alpha Energy per Decay 6.78 MeV[3]

Astatine-211 Decay Pathway
The branched decay scheme of Astatine-211 is visualized in the diagram below, illustrating the

two pathways leading to the emission of an alpha particle.
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Astatine-211 branched decay scheme.

Experimental Protocols
The characterization of Astatine-211's alpha emission properties involves its production,

purification, and subsequent measurement via alpha spectroscopy.

1. Radionuclide Production

Astatine-211 is artificially produced in a cyclotron.[2]

Nuclear Reaction: The standard production method is the ²⁰⁹Bi(α,2n)²¹¹At reaction.[4][9]

Methodology: A target of natural Bismuth-209 (¹⁰⁰% abundance) is irradiated with a beam of

alpha particles. To maximize the yield of ²¹¹At while minimizing the production of the

contaminating ²¹⁰At isotope (which decays to the highly toxic, long-lived ²¹⁰Po), the incident

alpha particle energy is typically controlled to between 28-29 MeV.[4][9]

2. Radiochemical Purification

Following irradiation, ²¹¹At must be separated from the bulk bismuth target. Two primary

methods are employed:

Dry Distillation: This method leverages the volatility of astatine. The bismuth target is heated

in a furnace under a controlled atmosphere (e.g., a slow stream of inert gas). The astatine

volatilizes and is carried by the gas stream to a cold surface (a "cold finger") where it

condenses for collection.
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Wet Extraction: This technique involves dissolving the irradiated bismuth target in a strong

acid, typically concentrated nitric acid.[4] The astatine is then selectively separated from the

bismuth in solution using liquid-liquid solvent extraction with an organic solvent like di-

isopropyl ether (DIPE), or by using extraction chromatography.[4][13] Wet methods can offer

high, reproducible yields of approximately 90%.[4]

3. Alpha Spectroscopy Measurement

Objective: To measure the energy and intensity of the alpha particles emitted from a purified

²¹¹At sample.

Sample Preparation: A small, precisely known quantity of the purified ²¹¹At solution is

evaporated onto a clean, smooth surface (a planchet) to create a thin, uniform source.

Alternatively, for liquid scintillation counting, the astatine is mixed into a specialized

scintillation cocktail.[14]

Instrumentation: A high-resolution alpha spectrometer is used. This typically consists of a

vacuum chamber containing a silicon detector, such as a Passivated Implanted Planar

Silicon (PIPS) detector.[13] The detector is coupled to a multichannel analyzer (MCA) to

record the energy spectrum.

Protocol:

The prepared sample planchet is placed inside the vacuum chamber at a fixed distance

from the detector.

The chamber is evacuated to minimize energy loss of the alpha particles as they travel to

the detector.

High voltage is applied to the detector, and data acquisition begins. The measurement is

conducted over a period sufficient to acquire statistically significant data.

The MCA records the number of events (counts) at each specific energy level, generating

an energy spectrum.

Data Analysis: The resulting spectrum will show two distinct peaks corresponding to the

different alpha energies: one at ~5.87 MeV (from ²¹¹At → ²⁰⁷Bi) and another at ~7.45 MeV

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3545490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3545490/
https://cyclotron.tamu.edu/progress-reports/2019-2020/4%20Superconducting%20Cyclotron%20and%20Instrumentation/IV_61_63-sjy-Production%20of%20astatine-211%20at%20the%20Cyclotron%20Institute.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3545490/
https://pubs.acs.org/doi/10.1021/ac60117a036
https://cyclotron.tamu.edu/progress-reports/2019-2020/4%20Superconducting%20Cyclotron%20and%20Instrumentation/IV_61_63-sjy-Production%20of%20astatine-211%20at%20the%20Cyclotron%20Institute.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(from the rapid decay of ²¹¹Po). The relative areas under these two peaks are analyzed to

confirm the branching ratio of the decay pathways. By taking sequential measurements over

several hours, the decay of the total activity can be plotted to verify the 7.214-hour half-life.

Experimental and Analytical Workflow
The logical flow from production to analysis of Astatine-211 is outlined in the following

diagram.
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Workflow for the production and analysis of Astatine-211.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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